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Compound of Interest

Compound Name: 4,4'-Dibromobiphenyl-2,2'-diamine

Cat. No.: B183518

An In-depth Technical Guide to 4,4'-Dibromobiphenyl-2,2'-diamine for Researchers and Drug
Development Professionals.

This technical guide provides a comprehensive overview of 4,4'-Dibromobiphenyl-2,2'-
diamine, including its commercial availability, physicochemical properties, and synthetic
methodologies. This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis.

Commercial Availability and Suppliers

4,4'-Dibromobiphenyl-2,2'-diamine is commercially available from several chemical suppliers.
The typical purity offered is around 97%. When sourcing this chemical, it is advisable to consult
with suppliers for detailed specifications and availability in desired quantities.

Table 1: Commercial Suppliers of 4,4'-Dibromobiphenyl-2,2'-diamine
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Supplier CAS Number Purity Notes
Also listed as 2,2'-
Sigma-Aldrich 136630-36-9 97% Diamino-4,4'-
dibromobiphenyl.[1]
Listed as the isomer
Crysdot LLC 84530-60-9 95+% 4,4'-Diamino-2,2'-
dibromobiphenyl.[2]
Lists multiple
Guidechem 136630-36-9 N/A )
suppliers.[3]
o Provides pricing for
CymitQuimica 136630-36-9 N/A ] »
various quantities.[4]
Listed as the isomer
Advanced o
84530-60-9 97% 4,4'-Diamino-2,2'-
ChemBlocks ) )
dibromobiphenyl.[5]
HANGZHOU LEAP A supplier of fine
136630-36-9 N/A

CHEM CO., LTD.

chemicals.[6]

Physicochemical Properties

A summary of the key quantitative data for 4,4'-Dibromobiphenyl-2,2'-diamine is presented

below. Please note that some of these values are predicted.

Table 2: Physicochemical Properties of 4,4'-Dibromobiphenyl-2,2'-diamine
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Property Value Source

4,4'-Dibromo-[1,1'-
IUPAC Name ) o N/A
biphenyl]-2,2'-diamine

2,2'-Diamino-4,4'-
Synonyms ) ) [1]
dibromobiphenyl

CAS Number 136630-36-9 [31[7]
Molecular Formula C12H10Br2N2 [31[7]
Molecular Weight 342.03 g/mol [31[7]
Appearance Solid [1]
Melting Point 113-118 °C [1]
Boiling Point (Predicted) 436.5+40.0 °C [7]
Density (Predicted) 1.784 £ 0.06 g/cm3 [7]
pKa (Predicted) 2.79+£0.10 [3]

- Sparingly soluble in water
Solubility R [317]
(0.014 g/L at 25 °C)

Synthesis and Experimental Protocols

The synthesis of 4,4'-Dibromobiphenyl-2,2'-diamine is generally achieved through a two-step
process starting from biphenyl. The first step involves the bromination of biphenyl to form 4,4'-
Dibromobiphenyl, which is then nitrated and subsequently reduced to the desired diamine.
While a detailed, peer-reviewed protocol for the final amination step is not readily available, a
general procedure is described. A detailed protocol for the synthesis of the precursor, 4,4'-
Dibromobiphenyl, is provided below.

Synthesis of 4,4'-Dibromobiphenyl (Precursor)

A common method for the synthesis of 4,4'-Dibromobiphenyl is the direct bromination of
biphenyl.

Experimental Protocol: Bromination of Biphenyl
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o Materials:
o Biphenyl
o Bromine
o Benzene
e Procedure:
o Place 15.4 g (0.10 mole) of finely powdered biphenyl in a 15-cm evaporating dish.

o Place the dish on a porcelain rack inside a 30-cm desiccator. Under the rack, place a 10-
cm evaporating dish containing 39 g (12 ml, 0.24 mole) of bromine.

o Close the desiccator, leaving a small opening for the escape of hydrogen bromide.
o Allow the biphenyl to remain in contact with the bromine vapor for 8 hours or overnight.

o Remove the resulting orange solid from the desiccator and let it stand in a fume hood for
at least 4 hours to allow for the escape of residual hydrogen bromide and bromine. The
crude product should weigh approximately 30 g and have a melting point around 152°C.

o Dissolve the crude 4,4'-dibromobiphenyl in 75 ml of benzene, filter the solution, and then
cool it to 15°C.

o Filter the resulting crystals to obtain 23.4-24.0 g (75—-77% yield) of 4,4'-dibromobiphenyl
with a melting point of 162-163°C.[2]

Synthesis of 4,4'-Dibromobiphenyl-2,2'-diamine

The synthesis of the target compound from 4,4'-Dibromobiphenyl involves nitration followed by
reduction. A general approach involves the reduction of 4,4'-Dibromo-2,2'-dinitrobiphenyl. This
dinitro compound can be synthesized via the Ullmann coupling of 2,5-dibromonitrobenzene.
The subsequent reduction of the dinitro groups to amines yields 4,4'-dibromobiphenyl-2,2'-
diamine.[8]

General Reaction Scheme:
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 Nitration: 4,4'-Dibromobiphenyl is treated with a nitrating agent (e.g., a mixture of nitric acid
and sulfuric acid) to introduce nitro groups at the 2 and 2' positions, yielding 4,4'-Dibromo-
2,2'-dinitrobiphenyl.

e Reduction: The resulting 4,4'-Dibromo-2,2'-dinitrobiphenyl is then reduced using a suitable
reducing agent (e.g., tin(ll) chloride in hydrochloric acid, or catalytic hydrogenation) to
convert the nitro groups into amino groups, affording 4,4'-Dibromobiphenyl-2,2'-diamine.

Applications in Research and Development

4,4'-Dibromobiphenyl and its derivatives are valuable intermediates in organic synthesis. The
bromine atoms can be readily displaced or used in cross-coupling reactions, such as the
Suzuki coupling, to form more complex molecules. The amino groups in the target compound
provide sites for further functionalization, making it a useful building block in the synthesis of
polymers, dyes, and potentially pharmaceutical compounds.[9] Specifically, this compound can
be used as a curing agent in epoxy resins for adhesives, coatings, and composite materials.[7]
It is also instrumental in constructing complex molecular architectures for novel polymers,
specialized dyes, and advanced electronic materials.[10]

Workflow and Diagrams

Synthetic Workflow for 4,4'-Dibromobiphenyl-2,2'-
diamine

The following diagram illustrates the general synthetic pathway from biphenyl to 4,4'-
Dibromobiphenyl-2,2'-diamine.

Biphenyl |—Eromination o 4 4 bibromobiphenyl |—Niration 4,4'—Dibromo-2,2'—dinitrobiphenyl)M> 4,4'-Dibromobiphenyl-2,2'-diamine

Click to download full resolution via product page

Caption: General synthetic workflow for 4,4'-Dibromobiphenyl-2,2'-diamine.

Safety Information
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4,4'-Dibromobiphenyl-2,2'-diamine is an aromatic amine, a class of compounds that can
have toxic properties. It is classified as an irritant and may cause skin and serious eye irritation.
It is harmful if swallowed and may cause respiratory irritation.[1] Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this compound. Work should be conducted in a well-ventilated fume hood. For
detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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